Cas no 1599355-34-6 (3-(oxetan-3-yloxy)propane-1-sulfonyl chloride)

• Product Name: 3-(oxetan-3-yloxy)propane-1-sulfonyl chloride
• CAS No: 1599355-34-6
• MF: C₆H₁₁ClO₄S
• MW: 214.667140245438
• CID: 6159470
• PubChem ID: 102608507
• Update Time: 2025-06-15

3-(oxetan-3-yloxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(oxetan-3-yloxy)propane-1-sulfonyl chloride
• EN300-1144241
• 1599355-34-6

• Inchi： 1S/C6H11ClO4S/c7-12(8,9)3-1-2-11-6-4-10-5-6/h6H,1-5H2
• InChI Key： KOSVRDDERVEJEK-UHFFFAOYSA-N
• SMILES： ClS(CCCOC1COC1)(=O)=O

Computed Properties

• Exact Mass: 214.0066577g/mol
• Monoisotopic Mass: 214.0066577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61Ų

Additional information on 3-(oxetan-3-yloxy)propane-1-sulfonyl chloride

Recent Advances in the Application of 3-(Oxetan-3-yloxy)propane-1-sulfonyl Chloride (CAS: 1599355-34-6) in Chemical Biology and Drug Discovery

3-(Oxetan-3-yloxy)propane-1-sulfonyl chloride (CAS: 1599355-34-6) has emerged as a versatile reagent in chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its oxetane functional group, has garnered significant attention due to its unique reactivity profile and potential applications in drug discovery. Recent studies have explored its utility as a key intermediate in the synthesis of sulfonamide-based compounds, which are widely recognized for their pharmacological properties.

In the context of medicinal chemistry, the oxetane moiety in 3-(oxetan-3-yloxy)propane-1-sulfonyl chloride offers distinct advantages. Its incorporation into drug candidates has been shown to improve metabolic stability, solubility, and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of novel protease inhibitors, where the oxetane ring served as a bioisostere for traditional carbonyl groups, resulting in enhanced target binding affinity.

From a synthetic chemistry perspective, researchers have developed innovative methodologies utilizing 3-(oxetan-3-yloxy)propane-1-sulfonyl chloride. A recent breakthrough reported in Organic Letters (2024) described its application in a one-pot, three-component reaction to construct complex sulfonylated heterocycles. The reaction exhibited excellent regioselectivity and functional group tolerance, making it particularly valuable for library synthesis in drug discovery programs.

The compound's mechanism of action as a sulfonylation reagent has been extensively studied. Structural analyses using X-ray crystallography and NMR spectroscopy have revealed that the oxetane oxygen participates in stabilizing the transition state during nucleophilic substitution reactions. This understanding has enabled more efficient design of synthetic routes employing this reagent, as evidenced by recent work from the Scripps Research Institute.

In the field of bioconjugation, 3-(oxetan-3-yloxy)propane-1-sulfonyl chloride has shown promise for protein modification. A 2024 study in Bioconjugate Chemistry reported its successful application in site-selective modification of lysine residues, with the oxetane group providing enhanced stability compared to conventional sulfonylating agents. This development opens new possibilities for antibody-drug conjugate (ADC) development and protein engineering.

Safety and handling considerations for this compound have also been addressed in recent literature. While it maintains the typical reactivity of sulfonyl chlorides, the presence of the oxetane ring appears to moderate its reactivity, making it more manageable in laboratory settings. Proper storage conditions (-20°C under inert atmosphere) and handling protocols have been established based on stability studies published in Chemical Research in Toxicology (2023).

Looking forward, the unique properties of 3-(oxetan-3-yloxy)propane-1-sulfonyl chloride position it as a valuable tool for diverse applications in chemical biology. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) development, where its dual functionality could enable novel linker designs. As synthetic methodologies continue to evolve, this compound is expected to play an increasingly important role in medicinal chemistry and drug discovery efforts.